Cas no 2228426-66-0 (3-amino-2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol)

• Product Name: 3-amino-2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• CAS No: 2228426-66-0
• MF: C₁₁H₁₃F₄NO
• MW: 251.220637083054
• CID: 6219319
• PubChem ID: 165651001
• Update Time: 2025-06-09

3-amino-2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol
• EN300-1949128
• 3-amino-2-[4-fluoro-2-(trifluoromethyl)phenyl]-2-methylpropan-1-ol
• 2228426-66-0

• Inchi： 1S/C11H13F4NO/c1-10(5-16,6-17)8-3-2-7(12)4-9(8)11(13,14)15/h2-4,17H,5-6,16H2,1H3
• InChI Key： WIIATTMUNJOKQT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(C)(CO)CN)F)(F)F

Computed Properties

• Exact Mass: 251.09332669g/mol
• Monoisotopic Mass: 251.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-4-fluoro-2-(trifluoromethyl)phenyl-2-methylpropan-1-ol

Introduction to 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol (CAS No: 2228426-66-0)

The compound 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol, identified by its CAS number 2228426-66-0, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and fluoro substituents, alongside a trifluoromethyl group, imparts distinct physicochemical properties that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The 4-fluoro and 2-trifluoromethyl groups in this molecule contribute to enhanced metabolic stability and improved binding affinity to biological targets. These attributes are particularly valuable in the context of developing small-molecule inhibitors for various diseases, including cancer and inflammatory disorders. The methylpropan-1-ol moiety further influences the compound's solubility and bioavailability, making it an attractive scaffold for pharmacological exploration.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex drug candidates. The amino group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is crucial in medicinal chemistry, where optimizing a lead compound often requires iterative modifications to enhance efficacy and reduce side effects. The combination of these structural elements suggests that 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol could serve as a valuable building block in the quest for novel therapeutics.

Current research in the field of fluorinated heterocycles has demonstrated their efficacy in modulating enzyme activity and receptor binding. For instance, studies have shown that compounds incorporating trifluoromethyl groups exhibit increased lipophilicity and resistance to metabolic degradation. This property is particularly relevant in drug development, where maintaining stability within the body is essential for prolonged therapeutic effects. The 4-fluoro substituent further enhances these characteristics by improving interactions with biological targets, thereby increasing the compound's potential as an active pharmaceutical ingredient (API).

The synthesis of this compound involves a multi-step process that showcases the ingenuity of modern organic chemistry. Key steps include the introduction of the fluoro and trifluoromethyl groups onto the aromatic ring, followed by functionalization at the amino position. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the precision required in medicinal chemistry to produce viable drug candidates.

In vitro studies have begun to uncover the pharmacological profile of 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol. Initial assays suggest that it interacts with several biological pathways, including those involved in inflammation and cell proliferation. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention. Further investigations are underway to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The structural motifs present in this molecule—specifically the amino, fluoro, and trifluoromethyl groups—are not arbitrary but are carefully selected based on their known contributions to pharmacological activity. For example, the amino group can participate in hydrogen bonding interactions with biological targets, while the electron-withdrawing nature of fluorine atoms enhances binding affinity through dipole interactions. The combination of these features makes this compound a compelling candidate for further exploration.

As research progresses, computational methods are increasingly being employed to predict the properties and behavior of such compounds before experimental validation. Molecular modeling studies have suggested that 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol may exhibit favorable binding characteristics to various enzymes and receptors. These predictions provide valuable insights into its potential therapeutic applications and guide subsequent experimental efforts.

The development of novel therapeutics is a dynamic process that relies on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of compounds like 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol exemplifies this collaborative approach, where structural features are meticulously designed to optimize biological activity. As our understanding of disease mechanisms continues to evolve, compounds such as this one will play an increasingly important role in addressing unmet medical needs.

In conclusion, 3-amino-2-(4-fluoro-2-trifluoromethylphenyl)-2-methylpropan-1-ol (CAS No: 2228426-66-0) represents a promising candidate for further pharmacological investigation. Its unique structural features—comprising an amino, fluoro, and trifluoromethyl moiety—make it a versatile scaffold for drug development. Ongoing research aims to fully elucidate its therapeutic potential and explore its applications in treating various diseases. As advancements continue to emerge from the field of medicinal chemistry, compounds like this one will undoubtedly contribute significantly to future medical breakthroughs.